Cas no 2309554-99-0 (2,4-Imidazolidinedione, 3-[1-(3-cyclohexen-1-ylcarbonyl)-4-piperidinyl]-)

• Product Name: 2,4-Imidazolidinedione, 3-[1-(3-cyclohexen-1-ylcarbonyl)-4-piperidinyl]-
• CAS No: 2309554-99-0
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 5986060
• PubChem ID: 121160262
• Update Time: 2025-10-31

2,4-Imidazolidinedione, 3-[1-(3-cyclohexen-1-ylcarbonyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 3-[1-(3-cyclohexen-1-ylcarbonyl)-4-piperidinyl]-
• 2309554-99-0
• 3-(1-(cyclohex-3-enecarbonyl)piperidin-4-yl)imidazolidine-2,4-dione
• F6474-8613
• AKOS032701470
• 3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]imidazolidine-2,4-dione

• Inchi： 1S/C15H21N3O3/c19-13-10-16-15(21)18(13)12-6-8-17(9-7-12)14(20)11-4-2-1-3-5-11/h1-2,11-12H,3-10H2,(H,16,21)
• InChI Key： REOPDSDBMJOMSH-UHFFFAOYSA-N
• SMILES： C1(=O)NCC(=O)N1C1CCN(C(C2CCC=CC2)=O)CC1

Computed Properties

• Exact Mass: 291.15829154g/mol
• Monoisotopic Mass: 291.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• pka: 8.45±0.70(Predicted)

Additional information on 2,4-Imidazolidinedione, 3-[1-(3-cyclohexen-1-ylcarbonyl)-4-piperidinyl]-

Research Briefing on 2,4-Imidazolidinedione, 3-[1-(3-cyclohexen-1-ylcarbonyl)-4-piperidinyl]- (CAS: 2309554-99-0)

In recent years, the compound 2,4-Imidazolidinedione, 3-[1-(3-cyclohexen-1-ylcarbonyl)-4-piperidinyl]- (CAS: 2309554-99-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazolidinedione core and cyclohexenyl-piperidinyl side chain, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2,4-Imidazolidinedione, 3-[1-(3-cyclohexen-1-ylcarbonyl)-4-piperidinyl]- has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis, including the use of palladium-catalyzed coupling reactions and selective protection-deprotection strategies. These methods have enabled the production of the compound in gram-scale quantities, facilitating further biological evaluations.

Pharmacological studies have revealed that this compound exhibits notable activity as a modulator of specific enzymatic pathways. Preliminary in vitro assays indicate its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases. For instance, it has shown selective inhibition of cyclooxygenase-2 (COX-2) and moderate activity against phosphodiesterase-4 (PDE4), suggesting its utility in treating conditions like rheumatoid arthritis and Alzheimer's disease.

In vivo studies using animal models have further corroborated these findings. Administration of 2,4-Imidazolidinedione, 3-[1-(3-cyclohexen-1-ylcarbonyl)-4-piperidinyl]- in murine models of inflammation resulted in a significant reduction in pro-inflammatory cytokines, such as TNF-α and IL-6. Moreover, its ability to cross the blood-brain barrier has been demonstrated, highlighting its potential for central nervous system (CNS) applications.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Current research is focused on structural modifications to enhance its pharmacokinetic profile while maintaining its therapeutic efficacy.

In conclusion, 2,4-Imidazolidinedione, 3-[1-(3-cyclohexen-1-ylcarbonyl)-4-piperidinyl]- represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Continued investigations into its mechanism of action and optimization of its pharmacological properties are essential to unlock its full therapeutic potential.